1,3-dihydro-1-methyl-3-(2-propynyl)-2H-benzimidazole-2-one

• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• IUPAC Name: 1-methyl-3-prop-2-ynylbenzimidazol-2-one
• InChI: InChI=1S/C11H10N2O/c1-3-8-13-10-7-5-4-6-9(10)12(2)11(13)14/h1,4-7H,8H2,2H3
• InChI Key: DNRZKNZVUODING-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(C1=O)CC#C

Description

1,3-dihydro-1-methyl-3-(2-propynyl)-2H-benzimidazole-2-one is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

potassium tert.-butoxide, 2.1 g (18.5 mmol). was added to a solution of 2.5 g (16.9 mmol) of 1,3-dihydro-1-methyl-2H-benzimidazol-2-one in 25 ml of dimethylformamide. After stirring under nitrogen for 15 minutes, 2.21 g (18.5 mmol) of propargyl bromide was added and the mixture was stirred at room temperature for 30 minutes. It was diluted with ice-water and the precipitate was filtered off washed with water and sucked dry. The crude product was passed over silica gel using 10% (v/v) of ethyl/acetate in methylene chloride for elution. Crystallization from ethyl acetate/hexane gave colorless crystals of 1,3-dihydro-1-methyl-3-(2-propynyl)-2H-benzimidazole-2-one with m.p. 110°-112°.